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dihydroacenaphthylene

Authored by: Gemini, Senior Application Scientist
Introduction: 5,6-Dibromo-1,2-dihydroacenaphthylene is a brominated polycyclic aromatic

hydrocarbon derivative utilized in chemical synthesis and materials science research. As with

any specialized chemical, a thorough understanding of its hazard profile and safety

requirements is paramount for protecting researchers and ensuring a safe laboratory

environment. This guide provides a detailed examination of the health and safety

considerations for this compound, grounded in available safety data and established chemical

hygiene principles.

Chemical Identification and Physical Properties
Correct identification is the foundation of chemical safety. 5,6-Dibromo-1,2-
dihydroacenaphthylene is a solid compound with the following identifiers and properties.[1][2]

These characteristics are critical for anticipating its behavior during handling, storage, and in

the event of an accidental release.
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Property Value Source

CAS Number 19190-91-1 Sigma-Aldrich

Molecular Formula C₁₂H₈Br₂ Sigma-Aldrich

Molecular Weight 312.00 g/mol Chemsrc[1]

Appearance Solid Sigma-Aldrich

Melting Point 169-171 °C ChemicalBook[2]

Boiling Point 383.0 ± 42.0 °C (Predicted) ChemicalBook[2]

Density 1.865 ± 0.06 g/cm³ (Predicted) Chemsrc, ChemicalBook[1][2]

Purity Typically ≥95% Sigma-Aldrich

Hazard Identification and GHS Classification
According to supplier safety data, 5,6-Dibromo-1,2-dihydroacenaphthylene is classified as

hazardous under the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS). The primary hazards are related to irritation and acute toxicity if ingested.

Signal Word:Warning

GHS Hazard Statements:

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

GHS Pictogram:

GHS07 (Exclamation Mark): This pictogram indicates that the substance may cause less

serious health effects, such as irritation or acute toxicity.[3]
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Diagram: GHS Hazard Profile
This diagram illustrates the GHS classification for the compound, linking the pictogram to the

specific hazard statements.

Hazard Statements
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Caption: GHS Pictogram and associated hazard statements.

Toxicological Information
While the toxicological properties of 5,6-Dibromo-1,2-dihydroacenaphthylene have not been

fully investigated, the GHS classification provides a baseline for understanding potential health

effects.[4] The parent compound, acenaphthene, is recognized as a skin, eye, and mucous

membrane irritant.[5]
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Routes of Exposure: The primary routes of occupational exposure are inhalation of dust

particles, skin contact, eye contact, and accidental ingestion.

Acute Effects:

Ingestion: Harmful if swallowed. Ingestion of similar corrosive or irritant solids can cause

irritation or burns to the mouth, throat, and stomach.[4]

Inhalation: May cause respiratory tract irritation, leading to symptoms like coughing and

shortness of breath.

Skin Contact: Causes skin irritation, which may manifest as redness, itching, and

discomfort.

Eye Contact: Causes serious eye irritation, potentially leading to redness, pain, and

watering of the eyes.[6]

Chronic Effects: No data is available on the long-term effects of exposure, including

carcinogenicity, mutagenicity, or reproductive toxicity.[4] The parent compound,

acenaphthene, is classified by IARC in Group 3 ("Unclassifiable as to Carcinogenicity to

Humans").[5]

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety through proper handling and consistent use of PPE is essential.

All work with this compound should be conducted in a designated area, such as a certified

chemical fume hood, to minimize inhalation exposure.[4][7]

Engineering Controls:

Chemical Fume Hood: Use only under a chemical fume hood to control dust and vapor.[4]

Ventilation: Ensure adequate general laboratory ventilation.[6]

Safety Stations: An eyewash station and safety shower must be readily accessible in the

immediate work area.[8]
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Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and/or a face shield that complies

with OSHA's 29 CFR 1910.133 or European Standard EN166.[6][7]

Skin Protection:

Gloves: Wear chemically resistant, impervious gloves (e.g., nitrile rubber) inspected prior

to use.[6]

Lab Coat: A flame-retardant lab coat should be worn at all times.

Respiratory Protection: If engineering controls are insufficient or for spill cleanup, use a

NIOSH-approved particulate respirator.

Diagram: Standard PPE Protocol
This workflow outlines the mandatory personal protective equipment for handling the

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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